Cas no 1806720-73-9 (3-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 3-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1806720-73-9
• MF: C₈H₆F₅NO₂
• MW: 243.130759716034
• CID: 4830554
• Update Time: 2025-06-09

3-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H6F5NO2/c9-2-4-1-5(10)6(3-15)14-7(4)16-8(11,12)13/h1,15H,2-3H2
• InChI Key： DHWHRLSHMPGKOH-UHFFFAOYSA-N
• SMILES： FC1C=C(CF)C(=NC=1CO)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 1.8
• Topological Polar Surface Area: 42.4

Additional information on 3-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol

Comprehensive Overview of 3-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806720-73-9)

The compound 3-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806720-73-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. With its unique structural features, including fluoromethyl and trifluoromethoxy groups, this molecule exhibits remarkable potential for applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to modulate physicochemical properties such as lipophilicity and metabolic stability.

In recent years, the demand for fluorinated compounds has surged due to their widespread use in the development of active pharmaceutical ingredients (APIs) and agrochemicals. The presence of multiple fluorine atoms in 3-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol enhances its binding affinity to biological targets, making it a valuable intermediate in medicinal chemistry. This aligns with the growing trend of fluorine incorporation in drug design, a topic frequently searched by professionals in the field.

The synthesis and characterization of CAS No. 1806720-73-9 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its application in high-value industries. Additionally, the compound's stability under various conditions makes it a reliable candidate for further chemical modifications, a point often highlighted in academic discussions and patent literature.

One of the most searched questions related to fluorinated pyridines is their environmental impact and biodegradability. While 3-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol is not classified as hazardous, its environmental fate is an area of active research. Scientists are exploring green chemistry approaches to minimize waste and improve the sustainability of its production processes. This focus on eco-friendly synthesis resonates with the broader industry shift toward sustainable practices.

Another hot topic in the context of CAS No. 1806720-73-9 is its potential role in crop protection. Fluorinated compounds are increasingly used in agrochemicals due to their ability to enhance the efficacy of pesticides and herbicides. The trifluoromethoxy group, in particular, is known to improve the biological activity of such molecules, making them more effective at lower doses. This aligns with the agricultural industry's goal of reducing chemical inputs while maintaining high yields.

In the pharmaceutical sector, 3-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol is being investigated for its potential in treating central nervous system (CNS) disorders. The compound's ability to cross the blood-brain barrier (BBB) makes it a promising candidate for developing neuroactive drugs. This application is particularly relevant given the rising prevalence of neurological conditions and the need for innovative therapies.

From a commercial perspective, the global market for fluorinated intermediates like CAS No. 1806720-73-9 is expanding rapidly. Companies are investing in scalable synthesis methods to meet the growing demand from both pharmaceutical and agrochemical sectors. This trend is reflected in the increasing number of patents and publications related to this compound, underscoring its industrial significance.

In conclusion, 3-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806720-73-9) represents a versatile and high-value compound with broad applications across multiple industries. Its unique chemical properties, combined with the growing interest in fluorine chemistry, position it as a key player in the future of drug discovery and agrochemical development. As research continues to uncover new uses for this molecule, its importance in scientific and industrial contexts is expected to grow even further.